Cas no 2580240-71-5 (2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid
• CAS No: 2580240-71-5
• MF: C₁₅H₁₁ClFNO₄
• MW: 323.703546762466
• CID: 5662259
• PubChem ID: 165895917
• Update Time: 2025-07-21

2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724725
• 2-{[(benzyloxy)carbonyl]amino}-6-chloro-4-fluorobenzoic acid
• 2580240-71-5
• 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid

• Inchi： 1S/C15H11ClFNO4/c16-11-6-10(17)7-12(13(11)14(19)20)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： VWUGJSNTNWPBEF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 323.0360637g/mol
• Monoisotopic Mass: 323.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid (CAS: 2580240-71-5)

The compound 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid (CAS: 2580240-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique chemical structure, featuring both chloro and fluoro substituents, makes it a versatile building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements is the application of 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid in the design of protease inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various diseases, including cancer and autoimmune disorders. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, paving the way for further optimization.

In addition to its role in protease inhibition, recent research has explored the potential of 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid as a precursor for the development of antimicrobial agents. A team of researchers reported that certain analogs of this compound displayed significant activity against drug-resistant bacterial strains, suggesting its utility in addressing the growing challenge of antibiotic resistance.

Another area of interest is the compound's application in targeted drug delivery systems. Due to its favorable physicochemical properties, 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid has been incorporated into nanocarriers designed to enhance the bioavailability and specificity of therapeutic agents. Preliminary in vivo studies have shown promising results, with improved drug accumulation at target sites and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up using green chemistry principles. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, 2-{(benzyloxy)carbonylamino}-6-chloro-4-fluorobenzoic acid (CAS: 2580240-71-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to antimicrobial therapy and drug delivery. Continued research into its derivatives and mechanisms of action will likely uncover additional therapeutic potentials, making it a valuable asset in the fight against various diseases.